Cas no 1259477-44-5 (3-Amino-2-methyl-4-(perfluorophenyl)pyridine)

• Product Name: 3-Amino-2-methyl-4-(perfluorophenyl)pyridine
• CAS No: 1259477-44-5
• MF: C₁₂H₇F₅N₂
• MW: 274.189399957657
• CID: 4929593
• Update Time: 2025-11-01

3-Amino-2-methyl-4-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methyl-4-(perfluorophenyl)pyridine

• Inchi： 1S/C12H7F5N2/c1-4-12(18)5(2-3-19-4)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,18H2,1H3
• InChI Key： PTLPXVCPVSJDJS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CN=C(C)C=1N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-methyl-4-(perfluorophenyl)pyridine

Introduction to 3-Amino-2-methyl-4-(perfluorophenyl)pyridine (CAS No. 1259477-44-5)

3-Amino-2-methyl-4-(perfluorophenyl)pyridine, with the CAS number 1259477-44-5, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a pyridine ring substituted with an amino group, a methyl group, and a perfluorophenyl moiety, making it a valuable building block for various applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-Amino-2-methyl-4-(perfluorophenyl)pyridine is characterized by its pyridine core, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The amino group at the 3-position and the methyl group at the 2-position contribute to its basicity and lipophilicity, respectively. The perfluorophenyl substituent at the 4-position imparts unique electronic and steric properties to the molecule, making it highly stable and resistant to chemical degradation.

The synthesis of 3-Amino-2-methyl-4-(perfluorophenyl)pyridine can be achieved through various routes. One common method involves the reaction of 2-methyl-4-chloropyridine with perfluorobenzene in the presence of a strong base such as potassium tert-butoxide. The resulting 2-methyl-4-(perfluorophenyl)pyridine can then be further functionalized by nucleophilic substitution or reduction to introduce the amino group. Another approach involves the direct coupling of 3-amino-2-methylpyridine with perfluorobenzene using transition metal catalysts, such as palladium or copper complexes.

In terms of biological activities, 3-Amino-2-methyl-4-(perfluorophenyl)pyridine has shown promising potential in several areas. Recent studies have demonstrated its ability to modulate specific receptors and enzymes, making it a candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival.

Beyond its medicinal applications, 3-Amino-2-methyl-4-(perfluorophenyl)pyridine has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The perfluorophenyl substituent enhances the stability and performance of these devices by reducing charge recombination and improving charge transport properties.

The environmental impact of 3-Amino-2-methyl-4-(perfluorophenyl)pyridine is another important consideration. Perfluoroalkyl substances (PFAS) have been associated with environmental persistence and potential health risks. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize the formation of PFAS byproducts. These methods focus on using environmentally benign reagents and solvents, as well as optimizing reaction conditions to reduce waste generation.

In conclusion, 3-Amino-2-methyl-4-(perfluorophenyl)pyridine (CAS No. 1259477-44-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthesis methods and applications continue to emerge, this compound is poised to play a significant role in advancing various scientific fields.